Cas no 488810-89-5 (2-{[6-(Adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide)

• Product Name: 2-{[6-(Adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide
• CAS No: 488810-89-5
• MF: C₁₉H₂₀F₃N₃OS
• MW: 395.441813468933
• CID: 5027350
• Update Time: 2023-08-25

2-{[6-(Adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide
• C19H20F3N3OS
• RSC005325
• STL334213
• 2-{[3-cyano-6-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide
• 2-{[6-(Adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C19H20F3N3OS/c20-19(21,22)14-4-15(25-17(13(14)8-23)27-9-16(24)26)18-5-10-1-11(6-18)3-12(2-10)7-18/h4,10-12H,1-3,5-7,9H2,(H2,24,26)
• InChI Key： RFBFNUBYSSWMJD-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=C(C#N)C(C(F)(F)F)=CC(C23CC4CC(CC(C4)C2)C3)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 617
• XLogP3: 4.1
• Topological Polar Surface Area: 105